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Compound of Interest

Compound Name: Vibunazole

Cat. No.: B10801148

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Vibunazole, also known as Voriconazole. Adherence to these procedures is critical to ensure
personnel safety and environmental protection. Voriconazole is classified as a hazardous
substance, with evidence of being toxic if swallowed, a suspected carcinogen, and potentially

damaging to fertility or an unborn child.[1][2][3] Therefore, meticulous handling and disposal are
imperative.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE) and to work in a designated, well-ventilated area,
preferably a chemical fume hood.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification
Gloves Chemical-resistant gloves (e.qg., nitrile rubber)
Eye Protection Safety glasses with side-shields or goggles

NIOSH-approved respirator with an appropriate
Respiratory Protection cartridge for organic vapors and particulates,

especially if dust may be generated.

) ] Laboratory coat, long-sleeved shirt, and long
Protective Clothing .
pants.

Source: BenchChem Safety Operating Guide[1]

Handling Guidelines:

Avoid generating dust.[1]

Do not eat, drink, or smoke in areas where Vibunazole is handled.[1][3][4]

Wash hands thoroughly after handling the substance.[1][4]

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Vibunazole waste in a
laboratory setting.

o Waste Identification and Segregation:

o Identify all materials contaminated with Vibunazole, including unused product,
contaminated labware (e.g., vials, pipettes, gloves), and spill cleanup materials.

o Segregate Vibunazole waste from non-hazardous waste streams.

e Waste Collection and Containment:
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o Place all solid Vibunazole waste into a designated, leak-proof, and clearly labeled
hazardous waste container.

o For liquid waste containing Vibunazole, use a dedicated, sealed, and shatter-resistant
container.

o Ensure the container is compatible with the chemical properties of Vibunazole.
e Labeling:

o The hazardous waste container must be clearly labeled with the words "Hazardous
Waste," the full chemical name "Vibunazole (Voriconazole)," and the date accumulation
started.[1]

o The label should also include information about the associated hazards (e.g., Toxic,
Carcinogen, Reproductive Hazard).[1][2]

e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

o Follow your institution's guidelines for the temporary storage of hazardous waste.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Most pharmaceutical waste is incinerated at a licensed medical incineration site.[5]

e Documentation:

o Complete all required waste manifests or documentation provided by the disposal service.

[1]

o Maintain records of the disposal in accordance with institutional and regulatory
requirements.
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e Handover:

o Ensure the waste is handed over only to authorized personnel for transport to a licensed
incineration facility.[1]

Spill and Exposure Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.
Spill Cleanup Protocol:

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[1]
Ventilate: Ensure the area is well-ventilated.[1]

Contain: Prevent the further spread of the spill.[1]

Cleanup:

o For dry spills, carefully sweep or vacuum the material, avoiding dust generation. A damp
cloth can be used for final cleaning.[1]

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Decontaminate: Thoroughly clean the spill area with a suitable solvent or detergent and
water.[1]

Dispose: Collect all cleanup materials and place them in a labeled hazardous waste
container for disposal.

Exposure Response:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[4]

Vibunazole (Voriconazole) Properties

Property Value

Molecular Formula Ci6H14F3Ns0
Molar Mass 349.31 g/mol [6]
Physical Description Solid[6]

Melting Point 127 - 134 °C[6]
Solubility in Water Low (0.0978 g/L)[6]

Vibunazole Disposal Workflow
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Vibunazole Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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